Cas no 2171688-84-7 (2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxy}-3-methoxypropanoic acid)

• Product Name: 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxy}-3-methoxypropanoic acid
• CAS No: 2171688-84-7
• MF: C₂₄H₂₈N₂O₇
• MW: 456.488327026367
• CID: 5829301
• PubChem ID: 165804960
• Update Time: 2025-06-08

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxy}-3-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxy}-3-methoxypropanoic acid
• 2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]oxy}-3-methoxypropanoic acid
• 2171688-84-7
• EN300-1544032

• Inchi： 1S/C24H28N2O7/c1-3-8-20(22(27)26-33-21(14-31-2)23(28)29)25-24(30)32-13-19-17-11-6-4-9-15(17)16-10-5-7-12-18(16)19/h4-7,9-12,19-21H,3,8,13-14H2,1-2H3,(H,25,30)(H,26,27)(H,28,29)
• InChI Key： HDGWERUYNAVMPQ-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NOC(C(=O)O)COC)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 456.18965124g/mol
• Monoisotopic Mass: 456.18965124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 651
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 123Ų

Additional information on 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxy}-3-methoxypropanoic acid

Introduction to 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxy}-3-methoxypropanoic acid (CAS No. 2171688-84-7)

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxy}-3-methoxypropanoic acid, also known by its CAS number 2171688-84-7, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorenylmethoxycarbonyl (Fmoc) protecting group, an amino pentanamide moiety, and a methoxypropanoic acid functional group. These structural elements contribute to its potential applications in various biological and pharmaceutical contexts.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions, making it an essential tool in the development of complex peptides and peptidomimetics. The presence of this group in 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxy}-3-methoxypropanoic acid suggests that it may be used as an intermediate in the synthesis of bioactive peptides or as a building block for the development of novel therapeutic agents.

The amino pentanamide moiety is another key feature of this compound. This functional group can participate in hydrogen bonding and other non-covalent interactions, which are crucial for the binding affinity and selectivity of molecules to their biological targets. In recent studies, compounds containing similar amino amide functionalities have shown promising results in modulating protein-protein interactions and enzyme activities, making them valuable candidates for drug discovery.

The methoxypropanoic acid functional group adds further complexity to the molecule. The methoxy substituent can influence the lipophilicity and solubility properties of the compound, which are important factors in determining its pharmacokinetic profile. Additionally, the carboxylic acid group can serve as a site for further chemical modification, such as esterification or amide formation, which can be used to fine-tune the biological activity and stability of the molecule.

In terms of its potential applications, 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxy}-3-methoxypropanoic acid has been explored in several areas of research. One notable application is in the development of inhibitors for specific enzymes involved in disease pathways. For example, recent studies have shown that compounds with similar structures can effectively inhibit proteases and kinases, which are key targets in cancer and inflammatory diseases.

Another area of interest is the use of this compound as a scaffold for the design of peptidomimetics. Peptidomimetics are synthetic molecules that mimic the structure and function of natural peptides but often exhibit improved stability and pharmacological properties. The presence of the Fmoc protecting group and the amino pentanamide moiety makes 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxy}-3-methoxypropanoic acid an attractive starting point for such endeavors.

The structural complexity and versatility of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxy}-3-methoxypropanoic acid also make it a valuable tool for probing biological systems. For instance, it can be used as a probe to study protein-protein interactions or as a ligand to investigate receptor binding sites. These applications are particularly relevant in the context of drug discovery, where understanding these interactions is crucial for identifying new therapeutic targets.

In conclusion, 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxy}-3-methoxypropanoic acid (CAS No. 2171688-84-7) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features make it an excellent candidate for further exploration and development as a therapeutic agent or research tool. As ongoing research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing our understanding of biological systems and developing new treatments for various diseases.